![molecular formula C20H15FN4O B2961174 N-(6-(1H-indol-1-yl)pyrimidin-4-yl)-2-(2-fluorophenyl)acetamide CAS No. 1428378-55-5](/img/structure/B2961174.png)
N-(6-(1H-indol-1-yl)pyrimidin-4-yl)-2-(2-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-(1H-indol-1-yl)pyrimidin-4-yl)-2-(2-fluorophenyl)acetamide, also known as KIN001-051, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been found to be effective in inhibiting the activity of various kinases, making it a promising candidate for the treatment of various diseases.
Scientific Research Applications
Medical Imaging Applications
- Radiolabeling for PET Imaging : A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, closely related to the compound , has been reported for selective imaging of the translocator protein (18 kDa) using positron emission tomography (PET). These compounds, including DPA-714, are designed with a fluorine atom allowing labeling with fluorine-18 for in vivo imaging (Dollé et al., 2008).
Anti-inflammatory and Antiallergic Properties
- Antiallergic Agents : Research into N-(pyridin-4-yl)-(indol-3-yl)acetamides has shown promising results in the search for novel antiallergic compounds. These compounds have been synthesized and evaluated for their potency in inhibiting histamine release and IL-4 production, with some showing significant antiallergic activity (Menciu et al., 1999).
Molecular Structure and Interaction Analysis
- Molecular Docking and Structure Analysis : Quantum chemical insights into the molecular structure, natural bond orbital (NBO) analysis, and spectroscopic characterization of novel anti-COVID-19 molecules closely related to the compound have been provided. These studies offer a deep understanding of their geometry, intermolecular interactions, and potential drug likeness properties (Mary et al., 2020).
Synthesis and Characterization
- Synthesis Methodologies : The synthesis of novel pyrazolo[1,5-a]pyrimidines as ligands for the translocator protein 18 kDa (TSPO) has been described, with a focus on their potential as biomarkers for neuroinflammatory processes. These synthesis efforts have led to compounds with high affinity for TSPO and potential application in PET imaging of neuroinflammation (Damont et al., 2015).
properties
IUPAC Name |
2-(2-fluorophenyl)-N-(6-indol-1-ylpyrimidin-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15FN4O/c21-16-7-3-1-6-15(16)11-20(26)24-18-12-19(23-13-22-18)25-10-9-14-5-2-4-8-17(14)25/h1-10,12-13H,11H2,(H,22,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZHWFHUROWGULX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CN2C3=NC=NC(=C3)NC(=O)CC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.